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Compound of Interest

Compound Name: Nitrothal-isopropyl!

Cat. No.: B166428

FOR IMMEDIATE RELEASE

LUDWIGSHAFEN, Germany — December 16, 2025 — Nitrothal-isopropyl is classified as a
non-systemic, contact fungicide.[1] This technical guide provides an in-depth analysis of its
mode of action, application, and the experimental evidence supporting its classification.
Designed for researchers, scientists, and drug development professionals, this document
synthesizes available data to offer a comprehensive understanding of Nitrothal-isopropyl's
role in agriculture.

Core Classification: Contact Fungicide

Nitrothal-isopropyl functions by remaining on the plant surface upon application, where it
forms a protective barrier against fungal pathogens. Unlike systemic fungicides that are
absorbed and translocated within the plant's vascular system, Nitrothal-isopropyl's efficacy is
localized to the areas of direct application. Its primary role is to prevent fungal spore
germination and mycelial growth on contact.

Several sources confirm its non-systemic nature. It is explicitly referred to as a "non-systemic
fungicide" in scientific literature.[1] Further supporting this classification, Nitrothal-isopropyl
has been used in combination with systemic fungicides to manage fungicide resistance. This
strategy relies on the different modes of action between the two types of fungicides, where the
non-systemic component provides surface protection.
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Physicochemical Properties

A summary of the key physicochemical properties of Nitrothal-isopropyl is presented in Table
1.

Property Value Reference
Chemical Name diisopropy! 5-nitroisophthalate [2]

CAS Number 10552-74-6 [31[4]
Molecular Formula C14H17NO6 [31[4]
Molecular Weight 295.29 g/mol [31[4]

Fungicidal Spectrum and Application

Nitrothal-isopropyl is primarily effective against powdery mildew fungi.[5][6] It has been
utilized in the protection of various crops, including apples.[1][6] Its application is crucial during
periods favorable for fungal disease development, providing a protective shield on the plant
surface.

Experimental Determination of Systemic vs. Contact
Action

The classification of a fungicide as systemic or contact is determined through a series of
established experimental protocols. These studies typically involve the application of the
fungicide to a specific part of the plant and then assessing its presence and efficacy in other,
untreated parts.

General Experimental Workflow

A generalized workflow for determining the systemic or contact nature of a fungicide is outlined
below. This process involves radiolabeling the fungicide to trace its movement within the plant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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